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Compound of Interest

Compound Name: Dodecylaniline

Cat. No.: B12653459

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the environmental fate and ecotoxicity of
dodecylaniline is limited in publicly available scientific literature. Therefore, this guide
synthesizes available information for dodecylaniline and leverages data from analogous
compounds, such as other long-chain alkyl-substituted aromatics and aniline derivatives, to
provide a comprehensive overview. All data derived from analogous compounds are clearly
indicated.

Introduction

Dodecylaniline is an organic compound characterized by an aniline core substituted with a
C12 alkyl chain. Its amphiphilic nature, combining a hydrophilic amino group with a long,
hydrophobic alkyl chain, makes it a subject of interest in various industrial applications.
However, these same structural features dictate its behavior, distribution, and potential impact
upon release into the environment. Understanding the environmental fate of dodecylaniline is
crucial for conducting thorough environmental risk assessments, particularly for industries
where it may be used as an intermediate or appear as a byproduct. This guide provides a
detailed examination of its expected environmental partitioning, degradation pathways, and
ecotoxicological effects.

Physicochemical Properties
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The environmental transport and partitioning of a chemical are largely governed by its physical
and chemical properties. The long dodecyl chain of dodecylaniline significantly influences
these characteristics, particularly its water solubility and partitioning behavior.

Property Value Reference
Chemical Structure CisHs1N

Molecular Weight 261.45 g/mol [1]

CAS Number 104-42-7 (for 4-dodecylaniline)  [1]

Melting Point 35-39 °C

Boiling Point 220-221 °C at 15 mmHg

Flash Point 150 °C

Log Kow (Octanol-Water )
N o 7.2 (estimated)
Partition Coefficient)

. Very low (estimation based on
Water Solubility Log Kow)
0g KoW

Note: Some physical properties are for 4-dodecylaniline.

Environmental Fate

The environmental fate of dodecylaniline encompasses its degradation, sorption, and
potential for bioaccumulation. The long alkyl chain is a key determinant in these processes.

Degradation is the primary mechanism for the breakdown of organic compounds in the
environment and can occur through biotic (biodegradation) and abiotic (e.g., hydrolysis,
photolysis) processes.

3.1.1 Biodegradation

While specific biodegradation data for dodecylaniline is scarce, the degradation of both
anilines and long-chain alkyl compounds has been studied. The expected pathway for
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dodecylaniline would involve processes that degrade both the aromatic ring and the alkyl
chain.

» Aerobic Biodegradation: Under aerobic conditions, the biodegradation of long-chain
alkylbenzenes is typically initiated by the oxidation of the terminal methyl group of the alkyl
chain, followed by (-oxidation, which progressively shortens the chain.[2] The aniline ring is
expected to be degraded via oxidative deamination to form a catechol-like intermediate,
which then undergoes ring cleavage.[3] The presence of the long alkyl chain may influence
the rate of degradation. Studies on linear alkylbenzene sulfonates (LAS) have shown that
longer alkyl chains (e.g., C13) can biodegrade faster than shorter ones (e.g., C10) under
certain conditions.[4]

» Anaerobic Biodegradation: Aniline can be degraded under anaerobic conditions, though
typically at a slower rate than aerobic degradation.[3] The degradation of long-chain alkyl
compounds can also occur anaerobically.[5]

Hypothetical Aerobic Biodegradation Pathway of 4-Dodecylaniline
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Caption: Hypothetical aerobic biodegradation pathway for 4-dodecylaniline.
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3.1.2 Abiotic Degradation

e Hydrolysis: Anilines are generally stable to hydrolysis at environmentally relevant pH (4-9).[6]
Therefore, hydrolysis is not expected to be a significant degradation pathway for
dodecylaniline.

» Photolysis: Direct photolysis in water and on soil surfaces can be a degradation route for
some aromatic compounds.[7] However, without specific absorption spectra and quantum
yield data for dodecylaniline, its significance cannot be quantified.

Degradation Process Estimated Half-life Basis of Estimation

Aerobic Biodegradation Analogous long-chain
Days to weeks

(Water) alkylbenzenes|[2]

- ) ) Analogous long-chain
Aerobic Biodegradation (Soil) Weeks to months
alkylbenzenes[2]

Hydrolysis Not significant General stability of anilines[6]

Photolysis Data not available

The high estimated Log Kow of 7.2 suggests that dodecylaniline will strongly adsorb to sail
and sediment, primarily partitioning to the organic carbon fraction. This will limit its mobility in
soil and reduce its bioavailability in the aqueous phase.

Parameter Estimated Value Significance

Log Koc (Organic Carbon- ) ) Low mobility in soil; strong
N o High (estimated from Log Kow) o ]

Water Partition Coefficient) partitioning to sediment

The high lipophilicity of dodecylaniline, indicated by its high estimated Log Kow, suggests a
potential for bioaccumulation in aquatic organisms. Chemicals with a Log Kow > 3 are often
considered to have the potential to bioaccumulate. The bioconcentration factor (BCF) is the key
metric for assessing bioaccumulation from water.
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Parameter Estimated Potential Basis of Estimation

Bioconcentration Factor (BCF) High High estimated Log Kow

Ecotoxicological Impact

Dodecylaniline is classified as very toxic to aquatic life.[8] The primary mode of toxic action for
anilines is considered to be polar narcosis.

Trophic Level Species Endpoint Value (mgl/L) Reference
Invertebrate Daphnia magna 48-h ECso 0.00071
Data not
Fish ) LCso -
available
Data not ECso (growth
Algae : _— -
available inhibition)

The toxicity of other anilines to aquatic organisms varies, but they are generally considered to
be of ecotoxicological concern.[7][9] The long alkyl chain in dodecylaniline may increase its
bioavailability and potential for membrane disruption, potentially leading to higher toxicity
compared to aniline itself.

Experimental Protocols

Standardized methodologies, such as those provided by the Organisation for Economic Co-
operation and Development (OECD), are used to assess the environmental fate and impact of
chemicals.

A ready biodegradability test can be performed using the OECD 301 guideline. The COz2
Evolution Test (OECD 301 B) is suitable for poorly soluble substances like dodecylaniline.

 Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with microorganisms from activated sludge and incubated under aerobic conditions in the
dark. Biodegradation is determined by measuring the amount of CO2z produced over a 28-
day period.[10][11][12][13]

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b12653459?utm_src=pdf-body
https://www.researchgate.net/publication/318405334_Toxicological_and_Environmental_Aspects_of_Anilines
https://pmc.ncbi.nlm.nih.gov/articles/PMC10594489/
https://www.researchgate.net/publication/45269938_Aquatic_multi-species_acute_toxicity_of_chlorinated_anilines_Experimental_versus_predicted_data
https://www.benchchem.com/product/b12653459?utm_src=pdf-body
https://www.benchchem.com/product/b12653459?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/1992/07/test-no-301-ready-biodegradability_g1gh2913.html
https://www.toxlab.co/test-no-301-ready-biodegradability/
https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12653459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Procedure Outline:

o

Prepare a mineral medium and a microbial inoculum from a wastewater treatment plant.

Add the test substance (dodecylaniline) to the test flasks, typically at a concentration of
10-20 mg/L.

Run parallel blanks (inoculum only) and a reference substance (e.g., sodium benzoate).
Incubate the flasks in the dark at 20-25°C for 28 days.

Trap the evolved CO:z in a barium hydroxide or sodium hydroxide solution and quantify by
titration.

Calculate the percentage of biodegradation based on the theoretical CO2 production.

The batch equilibrium method is used to determine the soil sorption coefficient.

e Principle: Aqueous solutions of the test substance are equilibrated with a small amount of

soil. The concentration of the substance remaining in the aqueous phase is measured to
determine the amount sorbed to the soil.[14][15][16][17]

e Procedure Outline:

[¢]

Select a range of soils with varying organic carbon content and pH.
Prepare solutions of dodecylaniline in 0.01 M CaClz.
Add a known volume of the solution to a known mass of soil in a centrifuge tube.

Equilibrate the samples on a shaker for a predetermined time (e.g., 24 hours) at a
constant temperature.

Centrifuge the samples to separate the solid and aqueous phases.

Analyze the supernatant for the concentration of dodecylaniline.
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o Calculate the soil sorption coefficient (Ke) and normalize to the organic carbon content to
obtain Koc.

5.3.1 Fish Acute Toxicity Test (OECD 203)

e Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through
system for 96 hours. The mortality is recorded at 24, 48, 72, and 96 hours, and the LCso
(lethal concentration for 50% of the fish) is determined.

e Procedure Outline:
o Select a suitable fish species (e.g., Rainbow Trout or Zebrafish).
o Prepare a range of test concentrations of dodecylaniline and a control.
o Place a specified number of fish in each test chamber.
o Maintain the test conditions (temperature, pH, dissolved oxygen) within a narrow range.
o Observe and record mortalities at specified intervals.
o Calculate the 96-hour LCso using appropriate statistical methods.
5.3.2 Daphnia magna Acute Immobilisation Test (OECD 202)

 Principle:Daphnia magna are exposed to the test substance for 48 hours. The concentration
that immobilizes 50% of the daphnids (ECso) is determined.

e Procedure Outline:

o

Culture Daphnia magna under controlled conditions.

[¢]

Prepare a series of test concentrations and a control.

o

Introduce a set number of daphnids into each test vessel.

[e]

Incubate for 48 hours under defined light and temperature conditions.

o

Count the number of immobilized daphnids at 24 and 48 hours.
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o Calculate the 48-hour ECso.

The determination of dodecylaniline in environmental matrices typically requires sensitive
analytical techniques due to its expected low concentrations and strong sorption to solids.

e Sample Preparation:

o Water: Solid-phase extraction (SPE) is a common method for extracting and concentrating
anilines from water samples.[1][18][19]

o Soil/Sediment: Accelerated solvent extraction (ASE) followed by cleanup steps can be
used to extract dodecylaniline from solid matrices.[20]

» Analytical Techniques:

o Gas Chromatography-Mass Spectrometry (GC-MS): A robust technique for the
guantification of anilines.[20]

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity
and selectivity for the analysis of anilines in complex environmental samples.[19][21]

Environmental Risk Assessment Workflow

A structured workflow is essential for a comprehensive environmental risk assessment of
dodecylaniline.
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Caption: A typical workflow for the environmental risk assessment of dodecylaniline.

Conclusion

Dodecylaniline is a substance with physicochemical properties that suggest low mobility in soil
and a high potential for bioaccumulation. It is classified as very toxic to aquatic organisms.
While specific data on its environmental persistence is lacking, information on analogous
compounds suggests that biodegradation will be the primary degradation pathway, although the
long alkyl chain may influence the rate. Due to the limited availability of experimental data, a
comprehensive environmental risk assessment would require further testing following
standardized protocols to determine its biodegradation rates, soil sorption coefficients, and
toxicity to a range of aquatic organisms. The use of Quantitative Structure-Activity Relationship
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(QSAR) models could also provide valuable initial estimates for its environmental properties
and toxicity.[22][23][24][25][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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